Cas no 75373-70-5 (4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol)
4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol is a chlorinated tertiary alcohol featuring an alkyne functional group, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a phenyl ring with a hydroxyl and alkyne moiety, allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The chlorophenyl group enhances stability and reactivity, facilitating cross-coupling and cycloaddition reactions. The tertiary alcohol functionality provides steric hindrance, improving selectivity in nucleophilic substitutions. This compound is valued for its role in synthesizing complex molecules, including bioactive compounds and specialty chemicals. Its well-defined reactivity profile and structural features make it a useful building block in research and industrial processes.
75373-70-5 structure
Product Name:4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol
CAS No:75373-70-5
MF:C11H11ClO
MW:194.657442331314
MDL:MFCD06803758
CID:2449215
PubChem ID:11735713
Update Time:2025-10-29
4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL
- 4-{4-chlorophenyl)-2-methylbut-3-yn-2-ol
- MFCD06803758
- CS-0366357
- 4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol
- SCHEMBL11217017
- 4-(4-Chloro-phenyl)-2-methyl-but-3-yn-2-ol
- C78444
- 75373-70-5
- AKOS004117943
-
- MDL： MFCD06803758
- Inchi： 1S/C11H11ClO/c1-11(2,13)8-7-9-3-5-10(12)6-4-9/h3-6,13H,1-2H3
- InChI Key： RKKBVTMMZKMCHJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#CC(C)(C)O)=CC=1
Computed Properties
- Exact Mass: 194.0498427Da
- Monoisotopic Mass: 194.0498427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460583-500mg |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 95%+ | 500mg |
$131 | 2022-06-10 | |
| Chemenu | CM460583-1g |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 95%+ | 1g |
$192 | 2022-06-10 | |
| Chemenu | CM460583-5g |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 95%+ | 5g |
$595 | 2022-06-10 | |
| abcr | AB570935-1 g |
4-(4-Chloro-phenyl)-2-methyl-but-3-yn-2-ol, 97%; . |
75373-70-5 | 97% | 1g |
€1,338.30 | 2023-07-11 | |
| abcr | AB570935-1g |
4-(4-Chloro-phenyl)-2-methyl-but-3-yn-2-ol, 97%; . |
75373-70-5 | 97% | 1g |
€1285.20 | 2025-04-16 | |
| 1PlusChem | 1P00G3U8-500mg |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 97% | 500mg |
$89.00 | 2024-04-21 | |
| 1PlusChem | 1P00G3U8-1g |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 97% | 1g |
$123.00 | 2024-04-21 | |
| 1PlusChem | 1P00G3U8-5g |
4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL |
75373-70-5 | 97% | 5g |
$346.00 | 2024-04-21 | |
| Aaron | AR00G42K-500mg |
4-(4-Chlorophenyl)-2-methyl-3-butyn-2-ol |
75373-70-5 | 97% | 500mg |
$90.00 | 2025-02-11 | |
| Aaron | AR00G42K-1g |
4-(4-Chlorophenyl)-2-methyl-3-butyn-2-ol |
75373-70-5 | 97% | 1g |
$131.00 | 2025-02-11 |
4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
75373-70-5 (4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
